Cas no 713496-46-9 (3-methyl-1-phenyl-5-(pyrrolidin-1-yl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 3-methyl-1-phenyl-5-(pyrrolidin-1-yl)-1H-pyrazole-4-carbaldehyde
• CAS No: 713496-46-9
• MF: C₁₅H₁₇N₃O
• MW: 255.314983129501
• CID: 1748402
• PubChem ID: 2387934
• Update Time: 2025-10-30

3-methyl-1-phenyl-5-(pyrrolidin-1-yl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde, 3-methyl-1-phenyl-5-(1-pyrrolidinyl)-
• 3-methyl-1-phenyl-5-pyrrolidin-1-ylpyrazole-4-carbaldehyde
• 3-methyl-1-phenyl-5-(pyrrolidin-1-yl)-1H-pyrazole-4-carbaldehyde
• CHEMBL1573896
• Z56856160
• 713496-46-9
• G23971
• MFCD03948118
• AB00597499-02
• SCHEMBL5192309
• DTXSID00368410
• 3-Methyl-1-phenyl-5-pyrrolidin-1-yl-1H-pyrazole-4-carbaldehyde
• HMS2666H04
• SMR000343288
• EN300-00997
• MLS000517119
• AKOS000121680

• Inchi： 1S/C15H17N3O/c1-12-14(11-19)15(17-9-5-6-10-17)18(16-12)13-7-3-2-4-8-13/h2-4,7-8,11H,5-6,9-10H2,1H3
• InChI Key： MXZAONCKLBCRQJ-UHFFFAOYSA-N
• SMILES： O=CC1C(C)=NN(C2C=CC=CC=2)C=1N1CCCC1

Computed Properties

• Exact Mass: 255.137162174g/mol
• Monoisotopic Mass: 255.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-methyl-1-phenyl-5-(pyrrolidin-1-yl)-1H-pyrazole-4-carbaldehyde

Comprehensive Overview of 3-methyl-1-phenyl-5-(pyrrolidin-1-yl)-1H-pyrazole-4-carbaldehyde (CAS No. 713496-46-9)

3-methyl-1-phenyl-5-(pyrrolidin-1-yl)-1H-pyrazole-4-carbaldehyde (CAS No. 713496-46-9) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and material science. This compound, characterized by its unique pyrazole core and pyrrolidine substituent, serves as a versatile intermediate in the synthesis of various pharmacologically active molecules. Its molecular structure, featuring a carbaldehyde functional group, makes it a valuable building block for the development of novel heterocyclic compounds, which are widely explored in drug discovery and agrochemical research.

The growing interest in 3-methyl-1-phenyl-5-(pyrrolidin-1-yl)-1H-pyrazole-4-carbaldehyde is driven by its potential applications in the design of small-molecule inhibitors and biologically active agents. Researchers are particularly intrigued by its ability to modulate specific enzymatic pathways, making it a candidate for targeting diseases such as inflammation and metabolic disorders. Recent studies have highlighted its role in the synthesis of kinase inhibitors, a class of compounds that are pivotal in cancer therapy. This aligns with the current trend in pharmaceutical research, where there is a high demand for targeted therapies with minimal side effects.

In addition to its pharmaceutical relevance, 3-methyl-1-phenyl-5-(pyrrolidin-1-yl)-1H-pyrazole-4-carbaldehyde is also being investigated for its utility in material science. Its structural features, including the aromatic phenyl ring and polar carbaldehyde group, contribute to its potential use in the development of advanced polymers and coatings. This dual applicability in both life sciences and industrial applications underscores its importance as a multifunctional compound.

From a synthetic chemistry perspective, the compound’s CAS No. 713496-46-9 serves as a critical identifier for researchers and manufacturers. The presence of the pyrrolidin-1-yl moiety enhances its solubility in organic solvents, facilitating its incorporation into complex reaction schemes. This property is particularly valuable in high-throughput screening and combinatorial chemistry, where efficiency and yield are paramount. As the demand for custom synthesis and contract research services grows, compounds like this are increasingly sought after by biotech and pharmaceutical companies.

Environmental and regulatory considerations also play a role in the compound’s adoption. Unlike many traditional chemical intermediates, 3-methyl-1-phenyl-5-(pyrrolidin-1-yl)-1H-pyrazole-4-carbaldehyde is designed to align with modern green chemistry principles. Its synthesis often involves catalytic methods and atom-efficient reactions, reducing waste and energy consumption. This focus on sustainability resonates with the broader shift toward eco-friendly manufacturing practices in the chemical industry.

Looking ahead, the compound’s potential is further amplified by advancements in computational chemistry and AI-driven drug design. Researchers are leveraging machine learning algorithms to predict its interactions with biological targets, accelerating the discovery of new therapeutic candidates. This intersection of chemistry and technology is a hot topic in scientific communities, as it promises to revolutionize how we approach molecular design and drug development.

In summary, 3-methyl-1-phenyl-5-(pyrrolidin-1-yl)-1H-pyrazole-4-carbaldehyde (CAS No. 713496-46-9) represents a compelling example of innovation in organic chemistry. Its diverse applications, from pharmaceutical intermediates to advanced materials, highlight its versatility and relevance in contemporary research. As scientific inquiry continues to evolve, this compound is poised to play a pivotal role in shaping the future of chemical synthesis and biomedical innovation.